Cas no 41280-55-1 (4-(2,6-Dimethylphenoxy)aniline)
4-(2,6-Dimethylphenoxy)aniline is a substituted aniline derivative featuring a phenoxy group with methyl substituents at the 2- and 6-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the preparation of more complex molecules. The electron-donating methyl groups enhance steric and electronic effects, influencing reactivity in coupling and functionalization reactions. Its stability under standard conditions and well-defined crystalline form facilitate handling and purification. Researchers value this compound for its potential applications in developing dyes, agrochemicals, and bioactive compounds, where precise substitution patterns are critical for desired properties.
41280-55-1 structure
Product Name:4-(2,6-Dimethylphenoxy)aniline
CAS No:41280-55-1
MF:C14H15NO
MW:213.275003671646
MDL:MFCD07754625
CID:1039504
Update Time:2025-06-10
4-(2,6-Dimethylphenoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,6-Dimethylphenoxy)aniline
- 4-{[2,6-dimethylphenyl]oxy}aniline
- 4-aminophenyl 2,6-dimethylphenyl ether
- AC1OG0AC
- AK104790
- ANW-70991
- CTK8C4044
- KB-237371
- 5682AB
- Benzenamine, 4-(2,6-dimethylphenoxy)-
- AX8238998
-
- MDL: MFCD07754625
- Inchi: 1S/C14H15NO/c1-10-4-3-5-11(2)14(10)16-13-8-6-12(15)7-9-13/h3-9H,15H2,1-2H3
- InChI Key: BPXYBTUWCJUAJH-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 213.11545
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 201
- Topological Polar Surface Area: 35.2
Experimental Properties
- PSA: 35.25
4-(2,6-Dimethylphenoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D481130-50mg |
4-(2,6-Dimethylphenoxy)aniline |
41280-55-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D481130-100mg |
4-(2,6-Dimethylphenoxy)aniline |
41280-55-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D481130-500mg |
4-(2,6-Dimethylphenoxy)aniline |
41280-55-1 | 500mg |
$ 135.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VD694-200mg |
4-(2,6-Dimethylphenoxy)aniline |
41280-55-1 | 95+% | 200mg |
204.0CNY | 2021-07-12 | |
| abcr | AB491848-250 mg |
4-(2,6-Dimethylphenoxy)aniline; . |
41280-55-1 | 250mg |
€107.20 | 2023-06-15 | ||
| abcr | AB491848-1 g |
4-(2,6-Dimethylphenoxy)aniline; . |
41280-55-1 | 1g |
€171.30 | 2023-06-15 | ||
| abcr | AB491848-5 g |
4-(2,6-Dimethylphenoxy)aniline; . |
41280-55-1 | 5g |
€387.30 | 2023-06-15 | ||
| eNovation Chemicals LLC | D750870-1g |
Benzenamine, 4-(2,6-dimethylphenoxy)- |
41280-55-1 | 95+% | 1g |
$130 | 2024-06-06 | |
| eNovation Chemicals LLC | D750870-5g |
Benzenamine, 4-(2,6-dimethylphenoxy)- |
41280-55-1 | 95+% | 5g |
$300 | 2023-09-04 | |
| Alichem | A019146141-5g |
4-(2,6-Dimethylphenoxy)aniline |
41280-55-1 | 95% | 5g |
$229.50 | 2023-09-01 |
4-(2,6-Dimethylphenoxy)aniline Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
41280-55-1 (4-(2,6-Dimethylphenoxy)aniline) Related Products
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- 56705-83-0(4-(2-methylphenoxy)aniline)
- 107976-40-9(BENZENAMINE, 4,4'-[(4-METHYL-1,3-PHENYLENE)BIS(OXY)]BIS-)
- 83054-57-3(Benzenamine, 4-[(4-methoxy-1-naphthalenyl)oxy]-3-methyl-)
- 58688-75-8(BENZENAMINE, 4,4'-OXYBIS[3-METHYL-)
- 16452-01-0(3-Methoxy-4-methylaniline)
- 136-90-3(4-Methoxy-3-methylaniline)
- 137791-98-1(Hexaneperoxoic acid,2-ethyl-, tert-hexyl ester)
- 1185297-05-5(4-(2-Methylphenoxy)aniline hydrochloride)
- 83054-45-9(Benzenamine, 3-methyl-4-(1-naphthalenyloxy)-)
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